Cas no 1314934-73-0 (2,3,6-Trimethylcyclohexane-1-carbaldehyde)

2,3,6-Trimethylcyclohexane-1-carbaldehyde is a cyclohexane-based aldehyde featuring three methyl substituents at the 2, 3, and 6 positions. This compound is of interest in organic synthesis due to its sterically hindered structure, which can influence reactivity and selectivity in chemical transformations. The aldehyde functional group provides a versatile handle for further derivatization, making it useful in the preparation of fragrances, pharmaceuticals, and specialty chemicals. Its defined stereochemistry and substitution pattern may also contribute to unique conformational properties, potentially enhancing its utility in asymmetric synthesis or as a chiral building block. The compound's stability and purity are critical for reproducible results in research and industrial applications.

2,3,6-Trimethylcyclohexane-1-carbaldehyde structure

1314934-73-0 structure

Product Name:2,3,6-Trimethylcyclohexane-1-carbaldehyde

CAS No:1314934-73-0

MF:C₁₀H₁₈O

MW:154.249323368073

CID:5690173

PubChem ID:55253334

Update Time:2025-05-27

2,3,6-Trimethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,3,6-trimethylcyclohexane-1-carbaldehyde
- AKOS006287570
- EN300-800666
- SCHEMBL9722043
- 1314934-73-0
- Cyclohexanecarboxaldehyde, 2,3,6-trimethyl-
- 2,3,6-Trimethylcyclohexane-1-carbaldehyde
- Inchi： 1S/C10H18O/c1-7-4-5-8(2)10(6-11)9(7)3/h6-10H,4-5H2,1-3H3
- InChI Key： NYGDAMFBVDZLOR-UHFFFAOYSA-N
- SMILES： O=CC1C(C)CCC(C)C1C

Computed Properties

Exact Mass: 154.135765193g/mol
Monoisotopic Mass: 154.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 0.891±0.06 g/cm3(Predicted)
Boiling Point: 200.7±9.0 °C(Predicted)

2,3,6-Trimethylcyclohexane-1-carbaldehyde Pricemore >>

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